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This technical guide provides an in-depth examination of the behavioral and physiological
responses of the male codling moth, Cydia pomonella, to its primary sex pheromone
component, (E,E)-8,10-dodecadien-1-ol, commonly known as Codlemone. Understanding
these intricate responses is crucial for the development of effective and sustainable pest
management strategies, including mating disruption and attract-and-kill techniques. This
document summarizes key quantitative data, details common experimental protocols, and
visualizes the underlying biological pathways.

Behavioral Responses to Codlemone Plumes

Male codling moths exhibit a distinct and sequential behavioral repertoire upon encountering a
Codlemone plume. This response is critical for locating a calling female for mating. The typical
upwind flight path is not a simple direct line but a complex series of maneuvers guided by the
filamentous structure of the pheromone plume. The ultimate goal of this searching behavior is
to reach the plume source, which in a natural context would be a female moth.[1] In pest
management scenarios, this source is often a synthetic lure.[2][3]

The primary mechanism of mating disruption using synthetic pheromones is often described as
"competitive attraction" or "false-plume-following," where synthetic dispensers compete with
calling females for male attention.[2][4] High concentrations of synthetic pheromone can also
lead to sensory overload, inhibiting the male's ability to locate any pheromone source.[1][5]
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Influence of Host Plant Volatiles

The behavioral response to Codlemone is significantly modulated by the presence of host
plant volatiles, particularly pear ester (ethyl (E,Z)-2,4-decadienoate).[6] This kairomone, emitted
by host fruit, acts synergistically with Codlemone, enhancing the attraction of male moths.[6]
This synergy is not just behavioral but is also reflected at the neurological level, where olfactory
neurons for both compounds project to the same processing center in the male brain.[6] The
addition of pear ester to Codlemone lures can increase trap captures of both male and female
moths.[3]

Quantitative Behavioral and Electrophysiological
Data

The following tables summarize quantitative data from various studies on the behavioral and
electrophysiological responses of male codling moths to Codlemone and other

semiochemicals.

Table 1: Wind Tunnel Behavioral Responses of Male Codling Moths to Codlemone
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Lure . Concentrati % Taking % Upwind % Source
Compositio . ) Reference
0 on Flight Flight Contact
Data reported
Codlemone 10 ug Not Reported  Not Reported as m.ean [7]
location of
first contact
Near Near
elimination of  elimination of
Codlemone 0.1 mg orientation orientation Not Reported  [8]
after pre- after pre-
exposure exposure
No difference  No difference
Codlemone + from from
Pear Ester 0.1 mg Codlemone Codlemone Not Reported  [8]
(1:2) alone after alone after

pre-exposure

pre-exposure

Table 2: Electroantennogram (EAG) Responses of Male Codling Moths to Codlemone and
Analogs
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Relative EAG
Compound Dose Response (% Notes Reference
of Codlemone)

Main pheromone

Codlemone Not Specified 100 [9]
component
Fluorinated
analog, not
F(10,11)- N S
Not Specified ~100 significantly 9]
codlemone )
different from
Codlemone
N Significant Chlorinated
Cl-codlemone Not Specified 9]
response analog
(E,2)-8,10- 10x dose of Comparable to Geometric (10]
dodecadien-1-ol Codlemone Codlemone isomer
(Z,E)-8,10- 10x dose of Comparable to Geometric (10]
dodecadien-1-ol Codlemone Codlemone isomer
(Z,2)-8,10- 10x dose of Comparable to Geometric [10]
dodecadien-1-ol Codlemone Codlemone isomer

Table 3: Field Trap Captures with Different Lure Compositions
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Mean Trap
. Orchard
Lure Type Lure Loading Capture . Reference
Condition
(Mothsltrap)
Not significantly )
11 - 67 u g/day ] o Non-mating
Codlemone different within ) ) [11]
release rate ) disruption
this range
11-134 pg/da Decreasin Non-matin
Codlemone e ) J ) ) J [11]
release rate linear trend disruption
Lower than 10.0
Pear Ester 0.1 mg and 50.0 mg Mating disruption  [12]
lures
Significantly
Pear Ester 10.0 mg higher than 0.1 Mating disruption  [12]
mg lure
Significantly
Pear Ester 50.0 mg higher than 0.1 Mating disruption  [12]
mg lure
Higher than pear
Codlemone Not Specified esterin first flight  Mating disruption  [13]
(2000)
Higher than
- codlemone in ) ) )
Pear Ester Not Specified Mating disruption  [13]

first flight (2001,
2002)

Experimental Protocols

Detailed methodologies are essential for the replication and validation of research findings. The
following sections describe standard protocols for key experiments in the study of codling moth
olfaction and behavior.

Wind Tunnel Bioassay
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Wind tunnel assays are the gold standard for studying the flight behavior of moths in response
to a pheromone plume under controlled conditions.

Objective: To quantify the behavioral responses (e.g., activation, upwind flight, source contact)
of male codling moths to a Codlemone-baited lure.

Materials:

Plexiglass wind tunnel (e.g., 230 cm x 90 cm x 90 cm) with controlled airflow (e.g., 0.3 m/s),
temperature (e.g., 25-26°C), humidity (e.g., 75% r.h.), and lighting (e.g., 0.3 lux red light).[14]

e Pheromone lure (e.g., rubber septum or filter paper) loaded with a known quantity of
synthetic Codlemone.[7][14]

» Release cage for individual male moths.[14]
 Video recording equipment for behavioral analysis.
Procedure:

e Acclimation: Place naive male moths (e.g., 24-96 hours old) individually in release cages and
allow them to acclimate to the wind tunnel conditions for at least 60 minutes before the
scotophase (dark period).[14][15]

e Lure Placement: Position the Codlemone lure at the upwind end of the wind tunnel.[14]
» Moth Release: Introduce a single male moth into the downwind end of the tunnel.[14]

o Observation: Record the moth's behavior for a set period (e.g., 2 minutes).[14] Behavioral
parameters to score include:

o

Taking Flight (TF): The moth initiates flight.

[¢]

Orientation Flight (OR): The moth flies upwind in a zigzagging pattern within the plume.

[¢]

Halfway Upwind (HW): The moth successfully navigates to the midpoint of the tunnel.
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o Source Approach (APP): The moth comes within a defined distance (e.g., 10 cm) of the
lure.

o Source Contact/Landing (LA): The moth lands on or makes contact with the lure or its
immediate vicinity.[14]

o Data Analysis: Analyze the percentage of moths exhibiting each behavior. Statistical tests
(e.g., chi-square) can be used to compare responses to different treatments.

Electroantennography (EAG)

EAG measures the overall electrical response of the entire antenna to an odorant stimulus,
providing a measure of the sensitivity of the antennal olfactory receptor neurons.

Objective: To determine the relative sensitivity of the male codling moth antenna to Codlemone
and its analogs.

Materials:

Male codling moth antenna.

Micromanipulator and electrodes (recording and reference).

Amplifier and data acquisition system (e.g., Syntech).[16]

Air stimulus controller for delivering precise puffs of odorized air.

Odorant cartridges containing known concentrations of test compounds.

Procedure:

e Antenna Preparation: Excise an antenna from a male moth and mount it between the
recording and reference electrodes.

» Stimulus Delivery: Deliver a puff of clean, humidified air over the antenna, followed by a puff
of air passed through a cartridge containing the test compound (e.g., Codlemone).

e Recording: Record the resulting depolarization (negative voltage change) of the antenna.
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o Data Analysis: Measure the amplitude of the EAG response in millivolts. Normalize
responses to a standard compound (e.g., Codlemone) to compare the relative activity of
different chemicals. Cross-adaptation experiments, where the antenna is continuously
exposed to one compound while being stimulated by another, can determine if different
compounds are detected by the same receptor neurons.[9]

Single Sensillum Recording (SSR)

SSR is a refined electrophysiological technique that allows for the recording of action potentials
from individual olfactory sensory neurons (OSNs) housed within a single sensillum on the
antenna. This provides detailed information about the specificity of individual neuron types.

Objective: To characterize the response spectra of different types of OSNs on the male codling
moth antenna to Codlemone and other compounds.

Materials:

e Same as for EAG, with the addition of a sharpened tungsten recording electrode.
Procedure:

o Preparation: A male moth is immobilized, and the antenna is stabilized.

e Recording: The tungsten electrode is carefully inserted at the base of a sensillum to make
contact with the neuron(s) within.

» Stimulation and Recording: A continuous stream of humidified air is passed over the
antenna. Puffs of air carrying the test odorants are injected into this airstream. The firing rate
(action potentials or "spikes" per second) of the neuron is recorded before, during, and after
the stimulus.

o Data Analysis: The change in spike frequency in response to the stimulus is quantified. This
allows for the classification of neurons based on their sensitivity and specificity to different
compounds. For example, studies have identified OSNs specifically tuned to Codlemone,
while others respond to codlemone acetate or the plant volatile a-farnesene.[10][16]

Visualizations of Pathways and Workflows
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The following diagrams, generated using the DOT language, illustrate key processes in the
study of codling moth behavioral response.

Preparation Phase

1. Rear Moth Larvae to Adulthood 4. Prepare Codlemone Lure

2. Select Naive Males (24-96h old)

Execution Phase

5. Place Lure in Wind Tunnel

3. Acclimate Moths to Tunnel Conditions

6. Release Male Downwind

7. Record Behavior (2 min)

Analysis Phase

8. Score Behavioral Sequence

l

9. Aggregate Data for All Moths

l

10. Statistical Analysis

l

11. Draw Conclusions
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Caption: Workflow for a wind tunnel bioassay.
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Caption: Pheromone signaling pathway in male codling moth.

The information presented in this guide highlights the complexity of the male codling moth's
response to Codlemone. From the initial detection at the antenna to the intricate processing in
the brain that results in a specific flight pattern, each step offers potential targets for innovative
pest control strategies. A thorough understanding of these mechanisms is paramount for the
development of next-generation, behavior-modifying pest management tools.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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